Cas no 105397-87-3 (Propanoic acid, 3-(2-benzothiazolylamino)-3-oxo-)

Propanoic acid, 3-(2-benzothiazolylamino)-3-oxo- structure
105397-87-3 structure
Product Name:Propanoic acid, 3-(2-benzothiazolylamino)-3-oxo-
CAS No:105397-87-3
MF:C10H8N2O3S
MW:236.247120857239
CID:1152824
PubChem ID:1615407
Update Time:2025-04-20

Propanoic acid, 3-(2-benzothiazolylamino)-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-(2-benzothiazolylamino)-3-oxo-
    • 3-(1,3-benzothiazol-2-ylamino)-3-oxopropanoic acid
    • CHEMBL5219686
    • DTXSID10364605
    • 105397-87-3
    • AKOS011513099
    • Inchi: 1S/C10H8N2O3S/c13-8(5-9(14)15)12-10-11-6-3-1-2-4-7(6)16-10/h1-4H,5H2,(H,14,15)(H,11,12,13)
    • InChI Key: ITHJNIIGMKKVJO-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC1=2)NC(CC(=O)O)=O

Computed Properties

  • Exact Mass: 236.02564
  • Monoisotopic Mass: 236.02556330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 79.29
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